Cas no 186670-61-1 (Benzoic acid, 2-hydroxy-6-octyl-, ethyl ester)
186670-61-1 structure
Product Name:Benzoic acid, 2-hydroxy-6-octyl-, ethyl ester
CAS No:186670-61-1
MF:C17H26O3
MW:278.386545658112
CID:1379758
Update Time:2024-08-16
Benzoic acid, 2-hydroxy-6-octyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-hydroxy-6-octyl-, ethyl ester
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- Inchi: 1S/C17H26O3/c1-3-5-6-7-8-9-11-14-12-10-13-15(18)16(14)17(19)20-4-2/h10,12-13,18H,3-9,11H2,1-2H3
- InChI Key: PRXYBNFLDOEHJS-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=C(CCCCCCCC)C=CC=C1O
Computed Properties
- Exact Mass: 278.18828
Experimental Properties
- Density: 1.015±0.06 g/cm3(Predicted)
- Boiling Point: 384.6±30.0 °C(Predicted)
- PSA: 46.53
- pka: 10.03±0.10(Predicted)
Benzoic acid, 2-hydroxy-6-octyl-, ethyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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